Cas no 1227606-37-2 (6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol)

• Product Name: 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol
• CAS No: 1227606-37-2
• MF: C₁₃H₁₂FNO₂
• MW: 233.238286972046
• CID: 4914490
• Update Time: 2025-10-28

6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol

• Inchi： 1S/C13H12FNO2/c1-17-12-7-6-9(8-16)15-13(12)10-4-2-3-5-11(10)14/h2-7,16H,8H2,1H3
• InChI Key： IFSWUZFUZSRJJH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(=CC=C(CO)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4

Additional information on 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol

6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol (CAS No. 1227606-37-2): An Overview

6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol (CAS No. 1227606-37-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol is C₁₄H₁₃FO₃, and it has a molecular weight of approximately 248.25 g/mol. The compound features a pyridine ring substituted with a 2-fluorophenyl group and a methoxy group, with a hydroxymethyl group attached to the pyridine ring. This intricate structure contributes to its diverse chemical properties and potential biological activities.

Recent studies have highlighted the potential of 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of pharmaceuticals targeting neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds derived from this structure exhibit potent neuroprotective effects, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol has also been investigated for its anti-inflammatory and analgesic activities. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce inflammation and pain in animal models. The mechanism of action involves the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways, suggesting its potential as a novel therapeutic agent for inflammatory disorders and chronic pain.

The pharmacokinetic properties of 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. The compound exhibits good oral bioavailability and a suitable half-life, making it amenable to various dosing regimens.

Safety and toxicity assessments are essential components of drug development, and several studies have evaluated the safety profile of 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol. Preliminary data from in vitro and in vivo experiments suggest that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The synthesis of 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol has been optimized to ensure high yields and purity levels. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and multistep synthetic sequences. These methods have been refined to minimize by-products and improve overall efficiency, making the compound more accessible for large-scale production.

In conclusion, 6-(2-Fluorophenyl)-5-methoxypyridine-2-methanol (CAS No. 1227606-37-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers diverse biological activities, including neuroprotective, anti-inflammatory, and analgesic effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable candidate for further development in the pharmaceutical industry.